Cas no 2172577-62-5 (4-1-ethyl-3-(hydroxymethyl)piperidin-3-yloxan-4-ol)

• Product Name: 4-1-ethyl-3-(hydroxymethyl)piperidin-3-yloxan-4-ol
• CAS No: 2172577-62-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6069726
• PubChem ID: 165598009
• Update Time: 2025-07-09

4-1-ethyl-3-(hydroxymethyl)piperidin-3-yloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-ethyl-3-(hydroxymethyl)piperidin-3-yloxan-4-ol
• EN300-1646190
• 2172577-62-5
• 4-[1-ethyl-3-(hydroxymethyl)piperidin-3-yl]oxan-4-ol

• Inchi： 1S/C13H25NO3/c1-2-14-7-3-4-12(10-14,11-15)13(16)5-8-17-9-6-13/h15-16H,2-11H2,1H3
• InChI Key： MPIXCPVTUUFTAC-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CO)CN(CC)CCC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-1-ethyl-3-(hydroxymethyl)piperidin-3-yloxan-4-ol

4-1-Ethyl-3-(Hydroxymethyl)Piperidin-3-Yloxan-4-Ol: A Comprehensive Overview

The compound 4-1-Ethyl-3-(Hydroxymethyl)Piperidin-3-Yloxan-4-Ol, identified by the CAS number 2172577-62-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and structural versatility. Recent advancements in synthetic chemistry have enabled researchers to explore novel synthetic routes and functionalization strategies for this compound, enhancing its utility in drug discovery and material science.

The molecular structure of 4-1-Ethyl-3-(Hydroxymethyl)Piperidin-3-Yloxan-4-Ol comprises a piperidine ring fused with an oxane (tetrahydropyran) ring, featuring an ethyl substituent at position 1 and a hydroxymethyl group at position 3. This unique architecture allows for extensive conformational flexibility, which is crucial for its interaction with biological targets. Recent studies have highlighted the importance of stereochemistry in determining the bioavailability and efficacy of such compounds, making them promising candidates for developing enantioselective drugs.

In terms of synthesis, researchers have employed various methodologies to construct the core piperidine and oxane frameworks. One notable approach involves the use of ring-closing metathesis, which provides a robust and scalable route to complex ring systems. Additionally, advancements in asymmetric catalysis have facilitated the enantioselective synthesis of this compound, ensuring high optical purity—a critical factor for pharmaceutical applications.

The biological evaluation of 4-1-Ethyl-3-(Hydroxymethyl)Piperidin-3-Yloxan-4-Ol has revealed intriguing pharmacological properties. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways involved in neurodegenerative disorders has garnered significant attention from the scientific community.

Recent breakthroughs in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with key therapeutic targets, such as cyclooxygenase enzymes and reactive oxygen species. Such findings underscore the potential of this compound as a lead molecule in drug development programs targeting inflammation and oxidative stress-related conditions.

In conclusion, 4-1-Ethyl-3-(Hydroxymethyl)Piperidin-3-Yloxan-4-Ol represents a fascinating example of how structural complexity can be harnessed to design bioactive molecules with therapeutic potential. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its mechanism of action, this compound is poised to make significant contributions to the field of medicinal chemistry.